5-Chloro-2-(isothiazol-5-ylmethoxy)benzylamine

• Molecular Formula: C11H11ClN2OS
• Molecular Weight: 254.74 g/mol
• IUPAC Name: [5-chloro-2-(1,2-thiazol-5-ylmethoxy)phenyl]methanamine
• InChI: InChI=1S/C11H11ClN2OS/c12-9-1-2-11(8(5-9)6-13)15-7-10-3-4-14-16-10/h1-5H,6-7,13H2
• InChI Key: HPRQKYQJUZTLIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)CN)OCC2=CC=NS2

Description

5-Chloro-2-(isothiazol-5-ylmethoxy)benzylamine is a useful research compound. Its molecular formula is C11H11ClN2OS and its molecular weight is 254.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-[5-chloro-2-(isothiazol-5-ylmethoxy)benzyl]isoindole-1,3-dione (464 mg, 1.20 mmol), 2-propanol (20 mL), water (2.5 mL), and THF (25 mL) was added NaBH4 (295 mg, 7.80 mmol). The reaction was stirred at room temperature for 16 h. The organic solvent was then removed by rotary evaporation and the resulting oil was taken up in CH2Cl2 (50 mL). The organic layer was washed with water (50 mL), saturated aqueous NaCl (50 mL), dried over NaSO4, filtered, and concentrated on a rotary evaporator. This material was taken up in 2-propanol (20 mL), glacial acetic acid (1.2 mL), and water (1.0 mL) and the reaction was heated to 80° C. in a sealed tube for 24 h. The organic solvent was then removed by rotary evaporation and the resulting oil was taken up in CH2Cl2 (50 mL). The organic layer was washed with water (50 mL), saturated aqueous NaCl (50 mL), dried over NaSO4, filtered, and concentrated on a rotary evaporator to afford the title compound.